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Compound of Interest

Compound Name: AT-9010 triethylamine

Cat. No.: B13915248 Get Quote

This guide provides crucial safety protocols and logistical information for the handling and

disposal of AT-9010 triethylamine. It is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices. While AT-9010 is a specific

formulation, this guidance is based on the well-documented hazards of its primary component,

triethylamine, a highly flammable, corrosive, and toxic liquid.

Immediate Safety Concerns
Triethylamine is a hazardous substance that can cause severe skin burns, eye damage, and

respiratory irritation.[1][2][3] It is also highly flammable and its vapors can form explosive

mixtures with air.[1][2][4][5] Inhalation, ingestion, or skin contact can be toxic.[2][3]

Hazard Identification and Personal Protective
Equipment (PPE)
Strict adherence to Personal Protective Equipment (PPE) protocols is mandatory when

handling AT-9010 triethylamine. The following table summarizes the recommended PPE.
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Body Part Recommended PPE
Rationale and Key
Considerations

Hands

Chemical-resistant gloves

(e.g., elbow-length PVC, Butyl,

or Neoprene).[6] Do NOT use

latex gloves.

Protects against skin

absorption and chemical

burns.[6] Gloves should be

inspected before use and

disposed of properly after

handling.[3]

Eyes/Face
Chemical safety goggles and a

full-face shield.[3][6][7]

Provides maximum protection

from splashes and vapors that

can cause severe eye

damage.[1][3] Wearing contact

lenses is strongly discouraged.

[6]

Body

Flame-retardant and chemical-

resistant lab coat, overalls, and

an apron.[3][6]

Protects skin from spills and

potential fires. Trousers should

be worn outside of boots to

prevent spills from entering

footwear.[6]

Respiratory

Use in a well-ventilated area or

under a chemical fume hood.

[2][8] If exposure limits are

exceeded, a NIOSH-approved

respirator with an organic

vapor/ammonia filter is

required.[6] For high

concentrations, a self-

contained breathing apparatus

(SCBA) is necessary.[1][9]

Protects against inhalation of

toxic and irritating vapors that

can cause lung damage.[1]

Quantitative Data Summary
The following tables provide key quantitative data for triethylamine, the primary component of

AT-9010.
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Physical and Chemical Properties

Property Value

CAS Number 121-44-8[7]

Molecular Formula C6H15N[5]

Molecular Weight 101.19 g/mol [5][7]

Appearance Colorless to pale yellow liquid[5]

Odor Strong, fishy, ammonia-like[1][5][10]

Boiling Point 89.5°C (193.1°F)[7]

Melting Point -114.7°C (-174.5°F)[7]

Flash Point -11°C (12.2°F)[8]

Specific Gravity 0.728[8]

Vapor Pressure 54 mmHg[9]

Solubility in Water 112.4 g/L at 20°C[10]

Exposure Limits

Organization Limit

OSHA (PEL) 25 ppm (8-hour TWA)[1]

ACGIH (TLV) 1 ppm (8-hour TWA)[1]

ACGIH (STEL) 3 ppm[1]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is essential for the safe handling of AT-9010 triethylamine.

Preparation and Precautionary Measures:
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Ensure a safety shower and eyewash station are readily accessible and functioning

correctly.

Work in a well-ventilated area, preferably within a chemical fume hood.[2][8]

Remove all potential ignition sources from the work area, including open flames, sparks,

and hot surfaces.[1][2]

Use non-sparking tools and explosion-proof equipment.[1][6][8]

Ground and bond all containers and receiving equipment to prevent static discharge.[2][6]

Inspect all PPE for integrity before use.

Handling the Chemical:

Carefully open containers, avoiding inhalation of vapors.

Dispense the required amount slowly to minimize splashing and vapor generation.

Keep containers tightly closed when not in use.[1][2]

Post-Handling and Cleanup:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1][3]

Decontaminate the work area with a suitable cleaning agent.

Remove PPE in the correct order to avoid cross-contamination and dispose of single-use

items as hazardous waste.[11]

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure safety.

Chemical Waste:

Collect all AT-9010 triethylamine waste in a dedicated, properly labeled hazardous waste

container.[1]
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The container should be made of a compatible material (e.g., glass or appropriate plastic)

with a secure, non-metallic cap.

Clearly label the waste container as "Hazardous Waste: Triethylamine, Flammable,

Corrosive, Toxic" and include the date of accumulation.

Contaminated Materials:

All materials that have come into contact with AT-9010 triethylamine, such as gloves,

absorbent pads, and pipette tips, must be considered hazardous waste.

Place these items in a sealed, labeled container for hazardous waste disposal.

Disposal Guidelines:

NEVER dispose of triethylamine waste down the drain.[3]

Follow all local, state, and federal regulations for hazardous waste disposal.[1]

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures.

Experimental and Safety Workflow
The following diagram illustrates the logical workflow for the safe handling of AT-9010
triethylamine, from preparation to disposal.
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Workflow for Safe Handling of AT-9010 Triethylamine
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Caption: Logical workflow for the safe handling of AT-9010 triethylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://en.wikipedia.org/wiki/Triethylamine
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_Triethylamine_Picrate.pdf
https://www.benchchem.com/product/b13915248#personal-protective-equipment-for-handling-at-9010-triethylamine
https://www.benchchem.com/product/b13915248#personal-protective-equipment-for-handling-at-9010-triethylamine
https://www.benchchem.com/product/b13915248#personal-protective-equipment-for-handling-at-9010-triethylamine
https://www.benchchem.com/product/b13915248#personal-protective-equipment-for-handling-at-9010-triethylamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13915248?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13915248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

